Cas no 2137704-05-1 (tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate)
Tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate is a versatile spirocyclic building block used in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 7-position and a Boc-protected nitrogen within a strained spiro[2.4]heptane framework, offering unique reactivity for ring-opening and functionalization. The tert-butyloxycarbonyl (Boc) group enhances stability while allowing selective deprotection under mild acidic conditions. The strained spirocycle and aldehyde functionality make it valuable for constructing complex heterocycles or as a precursor in medicinal chemistry. Its rigid geometry can influence conformational control in target molecules, aiding in the development of bioactive compounds with tailored properties. Suitable for use in cross-coupling, nucleophilic addition, and cyclization reactions.
2137704-05-1 structure
Product Name:tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate
CAS No:2137704-05-1
MF:C12H19NO3
MW:225.284163713455
CID:4640112
Update Time:2025-10-12
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate
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- Inchi: 1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-9(7-14)12(8-13)4-5-12/h7,9H,4-6,8H2,1-3H3
- InChI Key: JYMNJYSFLRQUPF-UHFFFAOYSA-N
- SMILES: C1C2(C(C=O)CN(C(OC(C)(C)C)=O)C2)C1
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM470646-250mg |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95%+ | 250mg |
$526 | 2023-01-01 | |
| Chemenu | CM470646-500mg |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95%+ | 500mg |
$815 | 2023-01-01 | |
| Chemenu | CM470646-1g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95%+ | 1g |
$1036 | 2023-01-01 | |
| Enamine | EN300-717427-0.05g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 0.05g |
$238.0 | 2025-03-12 | |
| Enamine | EN300-717427-0.1g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 0.1g |
$355.0 | 2025-03-12 | |
| Enamine | EN300-717427-0.25g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 0.25g |
$509.0 | 2025-03-12 | |
| Enamine | EN300-717427-0.5g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 0.5g |
$803.0 | 2025-03-12 | |
| Enamine | EN300-717427-1.0g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 1.0g |
$1029.0 | 2025-03-12 | |
| Enamine | EN300-717427-2.5g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 2.5g |
$2014.0 | 2025-03-12 | |
| Enamine | EN300-717427-5.0g |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate |
2137704-05-1 | 95.0% | 5.0g |
$2981.0 | 2025-03-12 |
tert-butyl 7-formyl-5-azaspiro[2.4]heptane-5-carboxylate Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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